Cas no 90936-28-0 (Quinoline, 1,2,3,4-tetrahydro-2,6-dimethyl-, hydrobromide)
90936-28-0 structure
Product Name:Quinoline, 1,2,3,4-tetrahydro-2,6-dimethyl-, hydrobromide
CAS No:90936-28-0
MF:C11H16BrN
MW:242.155442237854
CID:788276
PubChem ID:13094331
Update Time:2025-04-19
Quinoline, 1,2,3,4-tetrahydro-2,6-dimethyl-, hydrobromide Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 1,2,3,4-tetrahydro-2,6-dimethyl-, hydrobromide
- 2,6-dimethyl-1,2,3,4-tetrahydroquinoline,hydrobromide
- 90936-28-0
- DTXSID90517990
- 2,6-Dimethyl-1,2,3,4-tetrahydroquinoline--hydrogen bromide (1/1)
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- Inchi: 1S/C11H15N.BrH/c1-8-3-6-11-10(7-8)5-4-9(2)12-11;/h3,6-7,9,12H,4-5H2,1-2H3;1H
- InChI Key: CAPQLINXZMNXGJ-UHFFFAOYSA-N
- SMILES: Br.N1C2C=CC(C)=CC=2CCC1C
Computed Properties
- Exact Mass: 241.04661g/mol
- Monoisotopic Mass: 241.04661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
Quinoline, 1,2,3,4-tetrahydro-2,6-dimethyl-, hydrobromide Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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